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Compound of Interest

Compound Name: Indopine

Cat. No.: B1594909

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: While Indopine is a recognized chemical compound classified as an analgesic and
sedative-hypnotic agent, detailed public-domain research, including preclinical and clinical data
on its specific analgesic properties, is not extensively available. This guide, therefore,
synthesizes information on its chemical nature and extrapolates potential mechanisms and
experimental protocols based on the well-established pharmacology of its core structural
motifs: the indole and piperidine moieties. This document is intended to serve as a foundational
resource for researchers initiating investigations into Indopine or similar chemical entities.

Introduction to Indopine

Indopine, with the chemical name 3-(2-(1-phenethyl-4-piperidyl)ethyl)indole, is a chemical
entity registered under CAS number 3569-26-4.[1][2][3][4] Its classification by the National
Cancer Institute (NCI) Thesaurus as both an "Analgesic Agent" and a "Sedative and Hypnotic"
agent suggests that its pharmacological profile has been considered for pain management and
sedation.[3]

The molecular structure of Indopine combines an indole nucleus with a piperidine ring, both of
which are common pharmacophores in neuropharmacology, particularly in the development of
analgesics.[5][6]

Chemical and Physical Properties
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A summary of the known chemical and physical properties of Indopine is presented in Table 1.

Property Value Reference
CAS Number 3569-26-4 [11[2]13][4]
Molecular Formula C23H28N2 [11[2][3]
Molecular Weight 332.48 g/mol [11[3]

3-(2-(1-phenethyl-4-
IUPAC Name Ny _ [2]
piperidyl)ethyl)-1H-indole

Synonyms Indopine [INN], Indopinum [1]
Appearance Solid powder (predicted) [2]
Boiling Point 501.3°C at 760 mmHg [1]
Density 1.084 g/cm3 [1]

Postulated Mechanism of Analgesic Action

Given the absence of specific mechanistic studies on Indopine, a plausible mechanism of
action can be hypothesized based on its structural components. The piperidine moiety is a core
feature of many potent synthetic opioids, such as fentanyl and its analogs.[7][8][9] These
compounds typically exert their analgesic effects by acting as agonists at opioid receptors,
particularly the mu-opioid receptor (MOR).[10][11][12]

The indole nucleus is also found in a variety of biologically active compounds, including
naturally occurring alkaloids with analgesic properties.[13][14][15][16]

Therefore, it is highly probable that Indopine functions as an opioid receptor agonist. The
binding of Indopine to opioid receptors, likely the mu-opioid receptor, would initiate a signaling
cascade that ultimately leads to a reduction in the perception of pain.

Hypothetical Sighaling Pathway

A potential signaling pathway for Indopine, assuming it acts as a mu-opioid receptor agonist, is
depicted below.
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Indopine

Gi/o Protein Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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